2-Methyl-8-(propan-2-yl)-1,4,5,6,7,8-hexahydroquinolin-4-one

• IUPAC Name: 2-methyl-8-propan-2-yl-5,6,7,8-tetrahydro-1H-quinolin-4-one
• InChI: InChI=1S/C13H19NO/c1-8(2)10-5-4-6-11-12(15)7-9(3)14-13(10)11/h7-8,10H,4-6H2,1-3H3,(H,14,15)
• InChI Key: IFDHZPHUFBKXCK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)C2=C(N1)C(CCC2)C(C)C
• Molecular Formula: C13H19NO
• Molecular Weight: 205.30 g/mol

Description

The description of an organic compound usually includes its IUPAC name, molecular formula, and structural formula. The IUPAC name is based on the longest carbon chain in the molecule and the functional groups present.

Molecular Structure Analysis

The molecular structure of an organic compound can be determined using various spectroscopic techniques, such as nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and X-ray crystallography.

Chemical Reactions Analysis

The chemical reactivity of an organic compound is largely determined by its functional groups. Common reactions include substitution, addition, elimination, and rearrangement reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of an organic compound, such as its melting point, boiling point, solubility, and reactivity, can be determined through various experimental methods.

Mechanism of Action

The mechanism of action of an organic compound, particularly in a biological context, involves understanding how the compound interacts with biological molecules or systems. This often involves studying the compound’s binding to proteins or other biomolecules.

Safety and Hazards

The safety and hazards associated with an organic compound are typically assessed through toxicology studies. This can include studying the compound’s acute and chronic toxicity, carcinogenicity, and environmental impact.

Future Directions

Future research on an organic compound could involve exploring new synthetic routes, investigating its mechanism of action in more detail, or developing new applications for the compound in areas such as medicine, materials science, or environmental science.